Cas no 71258-22-5 (Benzyl-d5 Bromide)

Benzyl-d5 Bromide (C7D5CH2Br) is a deuterated analog of benzyl bromide, where five hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise tracking in reaction mechanisms and metabolic studies. Its high isotopic purity (>98%) ensures minimal interference in experimental results. Benzyl-d5 Bromide is commonly employed in organic synthesis, pharmaceutical research, and kinetic studies, where deuterium incorporation is critical for elucidating pathways or improving stability. The compound is handled under inert conditions due to its reactivity, similar to non-deuterated benzyl bromide.

Benzyl-d5 Bromide structure

Product Name:Benzyl-d5 Bromide

CAS No:71258-22-5

MF:C₇H₇Br

MW:176.065289735794

CID:548176

Update Time:2025-05-27

Benzyl-d5 Bromide Chemical and Physical Properties

Names and Identifiers

- Benzene-1,2,3,4,5-d5,6-(bromomethyl)-
- Benzyl-d5 Bromide
- BENZYL-2,3,4,5,6-D5 BROMIDE
- (R)-(-)-fluoxetine hydrochloride
- (R)-Fluoxetine hydrochloride
- (R)-N-methyl-3-(4-trifluoromethylphenoxy)-3-phenylpropylamine hydrochloride
- < R> -(-)-fluoxetine hydrochloride
- < ring-(2)H5> benzyl bromide
- 2,3,4,5,6-pentadeuteriobenzyl bromide
- bromomethyl-pentadeuterio-benzene
- Fluoxetine hydrochloride, R-
- R-(-)-Fluoxetine hydrochlo
- R-(+)-fluoxetine
- R-Fluoxetine hydrochloride
- SureCN3905325
- UNII-7C4D25ST1T
- Inchi： 1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2/i1D,2D,3D,4D,5D
- InChI Key： AGEZXYOZHKGVCM-RALIUCGRSA-N
- SMILES： BrCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

Exact Mass: 175.004
Monoisotopic Mass: 175.004
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 55.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 0A^2

Benzyl-d5 Bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B233652-25mg	Benzyl-d5 Bromide	71258-22-5		25mg	$ 234.00	2023-04-18
TRC	B233652-250mg	Benzyl-d5 Bromide	71258-22-5		250mg	$ 1774.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B874600-5mg	Benzyl-d5 Bromide	71258-22-5	AR	5mg	￥452.00	2022-09-02
A2B Chem LLC	AH14764-1g	BENZYL-2,3,4,5,6-D5 BROMIDE	71258-22-5		1g	$533.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1720169-1g	Phenylmethyl bromide-d5	71258-22-5	98%	1g	￥9240.00	2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1720169-10g	Phenylmethyl bromide-d5	71258-22-5	98%	10g	￥52800.00	2024-05-02